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Compound of Interest

Compound Name: AS-85

Cat. No.: B15586562

Get Quote

An In-depth Analysis of a Potent ASH1L Inhibitor with Anti-Leukemic Properties

This technical guide provides a comprehensive overview of the biological activity of AS-85, a

potent and selective small molecule inhibitor of the histone methyltransferase ASH1L. This

document is intended for researchers, scientists, and drug development professionals

interested in the epigenetic regulation of cancer and the therapeutic potential of targeting

ASH1L.

Core Biological Activity of AS-85
AS-85 is a first-in-class inhibitor of ASH1L (Absent, Small, or Homeotic 1-Like), a histone

methyltransferase that plays a critical role in the regulation of gene expression. ASH1L

specifically catalyzes the methylation of histone H3 at lysine 36 (H3K36), a mark associated

with active transcription. In certain cancers, particularly in acute leukemias with Mixed Lineage

Leukemia (MLL) gene rearrangements, ASH1L activity is crucial for maintaining the expression

of oncogenic fusion protein target genes.

AS-85 exerts its biological effect by binding to the SET domain of ASH1L, the catalytic core of

the enzyme, thereby inhibiting its methyltransferase activity. This inhibition leads to a reduction

in H3K36 methylation at the promoter regions of ASH1L target genes, resulting in their
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transcriptional repression. In the context of MLL-rearranged leukemia, this leads to the

downregulation of critical leukemogenic genes, such as HOXA9, inducing apoptosis and

differentiation of leukemia cells.

Quantitative Data Summary
The biological activity of AS-85 has been characterized through various in vitro and cellular

assays. The following tables summarize the key quantitative data.

Parameter Value Description

IC50 0.6 µM

The half-maximal inhibitory

concentration of AS-85 against

ASH1L histone

methyltransferase activity.

Kd 0.78 µM

The dissociation constant for

the binding of AS-85 to the

ASH1L SET domain, indicating

high-affinity binding.

Table 1: In Vitro Inhibitory Activity of AS-85 against ASH1L
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Cell Line MLL Translocation GI50 Description

MV4;11 MLL-AF4 5 µM - 25 µM

The half-maximal

growth inhibition

concentration of AS-

85 in a human

leukemia cell line.

MOLM13 MLL-AF9 5 µM - 25 µM

The half-maximal

growth inhibition

concentration of AS-

85 in a human

leukemia cell line.

KOPN8 MLL-ENL 5 µM - 25 µM

The half-maximal

growth inhibition

concentration of AS-

85 in a human

leukemia cell line.

K562 None No effect

A leukemia cell line

without MLL

translocations, used

as a negative control.

Table 2: Anti-proliferative Activity of AS-85 in Leukemia Cell Lines

Signaling Pathway of AS-85 Action in MLL-
Rearranged Leukemia
The following diagram illustrates the proposed signaling pathway through which AS-85 exerts

its anti-leukemic effects.
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Caption: Signaling pathway of AS-85 in MLL-rearranged leukemia.

Experimental Protocols
This section provides detailed methodologies for the key experiments cited in the

characterization of AS-85's biological activity.

In Vitro Histone Methyltransferase (HMT) Assay
This protocol is a representative radiometric assay to determine the inhibitory activity of

compounds like AS-85 against ASH1L.[1][2]

Objective: To measure the enzymatic activity of ASH1L and the inhibitory effect of AS-85 by

quantifying the transfer of a radiolabeled methyl group to a histone substrate.

Materials:

Recombinant human ASH1L (SET domain)

Histone H3 substrate (or oligonucleosomes)

S-adenosyl-L-[methyl-³H]-methionine (³H-SAM)

AS-85 (or other test compounds) dissolved in DMSO

Assay buffer (e.g., 50 mM Tris-HCl pH 8.5, 5 mM MgCl₂, 4 mM DTT)
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P81 phosphocellulose filter paper

Scintillation cocktail

Scintillation counter

Procedure:

Prepare a reaction mixture containing assay buffer, histone H3 substrate, and recombinant

ASH1L enzyme in a microcentrifuge tube.

Add AS-85 at various concentrations (typically a serial dilution) to the reaction mixture.

Include a DMSO vehicle control (0% inhibition) and a no-enzyme control (100% inhibition).

Pre-incubate the mixture for 10-15 minutes at room temperature to allow the inhibitor to bind

to the enzyme.

Initiate the methyltransferase reaction by adding ³H-SAM.

Incubate the reaction at 30°C for a defined period (e.g., 60 minutes).

Stop the reaction by spotting a portion of the reaction mixture onto the P81 phosphocellulose

filter paper.

Wash the filter papers multiple times with a wash buffer (e.g., 50 mM sodium bicarbonate,

pH 9.0) to remove unincorporated ³H-SAM.

Dry the filter papers and place them in scintillation vials with a scintillation cocktail.

Measure the amount of incorporated radioactivity using a scintillation counter.

Calculate the percent inhibition for each concentration of AS-85 and determine the IC50

value by fitting the data to a dose-response curve.
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Caption: Workflow for the in vitro HMT assay.
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WST-8 Cell Viability Assay
This colorimetric assay is used to determine the effect of AS-85 on the proliferation of leukemia

cell lines.

Objective: To measure the number of viable cells in culture after treatment with AS-85. The

assay is based on the reduction of a water-soluble tetrazolium salt (WST-8) by

dehydrogenases in viable cells to a colored formazan product.

Materials:

Leukemia cell lines (e.g., MV4;11, MOLM13, KOPN8, K562)

Cell culture medium (e.g., RPMI-1640 with 10% FBS)

96-well cell culture plates

AS-85 dissolved in DMSO

WST-8 reagent

Microplate reader

Procedure:

Seed the leukemia cells into a 96-well plate at a predetermined optimal density (e.g., 1 x 10⁴

cells/well) in 100 µL of culture medium.

Prepare serial dilutions of AS-85 in culture medium.

Add the AS-85 dilutions to the appropriate wells. Include a DMSO vehicle control.

Incubate the plate for a specified period (e.g., 72 hours) at 37°C in a humidified incubator

with 5% CO₂.

Following the incubation period, add 10 µL of WST-8 reagent to each well.

Incubate the plate for an additional 1-4 hours at 37°C.
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Measure the absorbance of each well at a wavelength of 450 nm using a microplate reader.

Calculate the percentage of cell viability for each concentration of AS-85 relative to the

DMSO control.

Determine the GI50 value by plotting the percentage of viability against the log of the AS-85
concentration and fitting the data to a dose-response curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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